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Compound of Interest

Compound Name: Cerium-141

Cat. No.: B085116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Cerium-141
Cerium-141 (¹⁴¹Ce) is a promising radionuclide for theranostic applications in nuclear medicine

due to its unique decay characteristics. It has a half-life of 32.5 days and decays via beta

emission, which is suitable for therapy, along with a gamma emission that can be utilized for

diagnostic imaging.[1] This dual capability allows for the development of radiopharmaceuticals

that can simultaneously diagnose, monitor, and treat diseases, particularly cancer.

The primary beta emissions of ¹⁴¹Ce have energies of 435.0 keV (70%) and 580.4 keV (30%),

which are effective for localized cell killing.[2] The accompanying gamma emission at 145.4

keV (48%) is ideal for imaging with Single Photon Emission Computed Tomography (SPECT)

cameras, as it is close to the 140 keV energy of the commonly used Technetium-99m (⁹⁹mTc).

[3]

Key Properties and Production of Cerium-141
A summary of the key nuclear data for Cerium-141 is presented below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b085116?utm_src=pdf-interest
https://www.benchchem.com/product/b085116?utm_src=pdf-body
https://www.benchchem.com/product/b085116?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30663098/
https://cdn.ymaws.com/www.bnms.org.uk/resource/resmgr/ukrg/resources/2021_information_resources_r.pdf
https://inis.iaea.org/records/pzqaa-k7n66
https://www.benchchem.com/product/b085116?utm_src=pdf-body
https://www.benchchem.com/product/b085116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Half-life (T₁/₂) 32.5 days [1]

Beta (β⁻) Energies (Max)
435.0 keV (70%), 580.4 keV

(30%)
[2]

Gamma (γ) Energy 145.4 keV (48%) [1]

Production Method ¹⁴⁰Ce(n,γ)¹⁴¹Ce [2]

Cerium-141 is typically produced by the neutron irradiation of a stable Cerium-140 target in a

nuclear reactor.[2]

Theranostic Rationale for Cerium-141
The theranostic potential of Cerium-141 is rooted in its decay scheme, which offers both

therapeutic and diagnostic capabilities from a single radionuclide. This allows for a

personalized medicine approach where the same radiopharmaceutical can be used for patient

screening, therapy, and monitoring of treatment response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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